Cas no 630106-15-9 (Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether)
630106-15-9 structure
Product Name:Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether
CAS No:630106-15-9
MF:C29H21Cl3O4
MW:539.833645582199
CID:6699044
Update Time:2024-03-02
Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether Chemical and Physical Properties
Names and Identifiers
-
- Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether
-
- Inchi: 1S/C29H21Cl3O4/c1-36-25-11-5-16-3-8-18-20(14-23(30)29(35)27(18)32)19-9-7-17(26(31)28(19)34)6-2-15-4-10-24(33)21(12-15)22(25)13-16/h2,4-7,9-14,33-35H,3,8H2,1H3
- InChI Key: YHYFZZPAXLZZLU-UHFFFAOYSA-N
- SMILES: COC1C2=CC(CCC3C(C4C(O)=C(Cl)C(C=CC5=CC2=C(O)C=C5)=CC=4)=CC(Cl)=C(O)C=3Cl)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- XLogP3: 5.182
Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
630106-15-9 (Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk